![molecular formula C11H27N3O3Si B1630849 N,N,N',N'-tetramethyl-N''-[3-(trimethoxysilyl)propyl]guanidine CAS No. 69709-01-9](/img/structure/B1630849.png)
N,N,N',N'-tetramethyl-N''-[3-(trimethoxysilyl)propyl]guanidine
Overview
Description
“N,N,N’,N’-tetramethyl-N’'-[3-(trimethoxysilyl)propyl]guanidine” is a chemical compound with the molecular formula C11H27N3O3Si . It is also known as “N’-[3-(Trimethoxysilyl)propyl]tetramethylguanidine” or "(Trimethoxysilylpropyl)tetramethylguanidine" .
Molecular Structure Analysis
The molecular weight of this compound is 277.44 g/mol . The InChI representation of the molecule isInChI=1S/C11H27N3O3Si/c1-13(2)11(14(3)4)12-9-8-10-18(15-5,16-6)17-7/h8-10H2,1-7H3 . The canonical SMILES representation is CN(C)C(=NCCCSi(OC)OC)N(C)C . Chemical Reactions Analysis
“N,N,N’,N’-tetramethyl-N’'-[3-(trimethoxysilyl)propyl]guanidine” has been used as a ligand for the supplemental activator and reducing agent atom transfer radical polymerization (SARA ATRP) of methyl methacrylate (MMA) in the presence of Cu 0 wire and CuBr 2 . The reaction is ruled by the activators regenerated by electron transfer (ARGET) ATRP mechanism .Physical And Chemical Properties Analysis
The compound has a molecular weight of 277.44 g/mol . It has a predicted density of 0.96±0.1 g/cm3 . The predicted boiling point is 323.3±21.0 °C . It is soluble in water with a solubility of 370-1000g/L at 20℃ .Scientific Research Applications
Summary of the Application
“N,N,N’,N’-tetramethyl-N’'-[3-(trimethoxysilyl)propyl]guanidine” is used in the synthesis of organic-inorganic hybrid materials . These materials have received much attention over the past 25 years due to their extraordinary possibilities of combinations and structures, which led to various properties and applications .
Methods of Application or Experimental Procedures
The reaction of “N,N,N’,N’-tetramethyl-N’'-[3-(trimethoxysilyl)propyl]guanidine” and CdBr2 ·4H2O in ethanol led to the formation of [TMGDH][CdBr3] (1), which crystallizes in the monoclinic space group Cc . In the crystal lattice, 1 is organized in one-dimensional anionic chains of CdBr4 tetrahedra sharing two corners .
Results or Outcomes
This is the first evidence of such a coordination geometry described for a bromocadmate derivative . The negative charges are compensated by monoprotonated N,N,N’,N’-tetramethyl guanidinium cations (TMGDHs), which are in N-H hydrogen bonding interaction with the terminal bromide atoms of the anionic chain .
2. Application in Atom Transfer Radical Polymerization (ATRP)
Summary of the Application
“N,N,N’,N’-tetramethyl-N’'-[3-(trimethoxysilyl)propyl]guanidine”, also known as TMG, is used as a ligand and reducing agent for the supplemental activator and reducing agent atom transfer radical polymerization (SARA ATRP) of methyl methacrylate (MMA) .
Methods of Application or Experimental Procedures
TMG is used without any chemical modification for the SARA ATRP of MMA in the presence of Cu 0 wire and CuBr 2 . The polymerization procedure is adapted to prevent interactions between TMG and initiator .
Results or Outcomes
PMMA-Br was synthesized with molecular weight up to 100,000 and low dispersity (Mw/Mn < 1.3), using only 100 ppm of CuBr 2 . The high chain-end functionality of the polymer was confirmed by successful self-chain extension and by the preparation of a well-defined PMMA-b-PBMA-Br (BMA: butyl methacrylate) block copolymer (Mw/Mn = 1.06) .
3. Application in the Preparation of Alkyl Nitriles
Summary of the Application
“N,N,N’,N’-tetramethyl-N’'-[3-(trimethoxysilyl)propyl]guanidine” is used as a base in the preparation of alkyl nitriles from alkyl halides .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures are not provided in the source .
Results or Outcomes
The specific results or outcomes are not provided in the source .
4. Application in the Baylis-Hillman Reaction
Summary of the Application
“N,N,N’,N’-tetramethyl-N’'-[3-(trimethoxysilyl)propyl]guanidine” is used as a catalyst for the Baylis-Hillman reaction of cycloalkenones .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures are not provided in the source .
Results or Outcomes
The specific results or outcomes are not provided in the source .
5. Application in the Preparation of Homodimeric Asymmetric Monomethine Cyanine Dyes
Summary of the Application
“N,N,N’,N’-tetramethyl-N’'-[3-(trimethoxysilyl)propyl]guanidine” is used in the preparation of homodimeric asymmetric monomethine cyanine dyes during the bisquaternization process .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures are not provided in the source .
Results or Outcomes
The specific results or outcomes are not provided in the source .
Safety And Hazards
The compound should be handled with care. It is advised to avoid contact with skin and eyes, formation of dust and aerosols . It is also recommended to provide appropriate exhaust ventilation at places where dust is formed . Further safety and hazards information was not available in the search results.
Future Directions
The use of “N,N,N’,N’-tetramethyl-N’'-[3-(trimethoxysilyl)propyl]guanidine” as a ligand in atom transfer radical polymerization (ATRP) demonstrates the potential for using inexpensive ligands to afford polymethacrylates with well-defined structure . This is particularly relevant considering the cost of ligands is a significant factor in the implementation of ATRP at large scale production . Future research may focus on exploring its potential in other types of reactions and its safety implications.
properties
IUPAC Name |
1,1,3,3-tetramethyl-2-(3-trimethoxysilylpropyl)guanidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H27N3O3Si/c1-13(2)11(14(3)4)12-9-8-10-18(15-5,16-6)17-7/h8-10H2,1-7H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUEIRGBMFHHKAC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=NCCC[Si](OC)(OC)OC)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H27N3O3Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00219998 |
Source
|
| Record name | N,N,N',N'-Tetramethyl-N''-(3-(trimethoxysilyl)propyl)guanidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00219998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.44 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N,N',N'-tetramethyl-N''-[3-(trimethoxysilyl)propyl]guanidine | |
CAS RN |
69709-01-9 |
Source
|
| Record name | N,N,N′,N′-Tetramethyl-N′′-[3-(trimethoxysilyl)propyl]guanidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=69709-01-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Guanidine, N,N,N',N'-tetramethyl-N''-(3-(trimethoxysilyl)propyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069709019 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Guanidine, N,N,N',N'-tetramethyl-N''-[3-(trimethoxysilyl)propyl]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | N,N,N',N'-Tetramethyl-N''-(3-(trimethoxysilyl)propyl)guanidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00219998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N,N',N'-tetramethyl-N''-[3-(trimethoxysilyl)propyl]guanidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.067.336 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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